Cas no 2228311-90-6 ((1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride)

• Product Name: (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride
• CAS No: 2228311-90-6
• MF: C₉H₈FN₃O₂S
• MW: 241.242123603821
• CID: 5780007
• PubChem ID: 165870259
• Update Time: 2025-05-26

(1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1878845
• (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride
• 2228311-90-6

• Inchi： 1S/C9H8FN3O2S/c10-16(14,15)7-8-6-13(12-11-8)9-4-2-1-3-5-9/h1-6H,7H2
• InChI Key： UOLNDWLMQGPEJQ-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C2C=CC=CC=2)N=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 241.03212584g/mol
• Monoisotopic Mass: 241.03212584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

Additional information on (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride

Compound CAS No 2228311-90-6: (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride

The compound with CAS No 2228311-90-6, known as (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a triazole ring system with a methanesulfonyl fluoride group. The triazole moiety, specifically the 1H-1,2,3-triazole derivative, is a heterocyclic aromatic compound that plays a crucial role in various chemical reactions due to its stability and reactivity.

The methanesulfonyl fluoride group attached to the triazole ring introduces additional functionality to the molecule. Methanesulfonyl fluoride is a well-known electrophilic reagent that is widely used in organic synthesis for sulfonating various substrates. In this compound, the combination of the triazole ring and the methanesulfonyl fluoride group creates a versatile platform for further chemical modifications. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules and advanced materials.

One of the most notable aspects of (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride is its ability to participate in click chemistry reactions. Click chemistry refers to a set of reactions that are efficient, selective, and operationally simple. The triazole ring system in this compound is particularly amenable to click chemistry due to its ability to undergo cycloaddition reactions with azides or alkynes under mild conditions. This property makes it an invaluable tool in the construction of complex molecular architectures.

Recent research has also explored the application of this compound in drug discovery. The triazole moiety has been shown to exhibit significant biological activity in various assays, including anti-inflammatory and anticancer activities. The methanesulfonyl fluoride group further enhances the compound's bioavailability and pharmacokinetic properties. These findings have prompted researchers to investigate its potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, (1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonyl fluoride can be prepared through a variety of methods. One common approach involves the reaction of 1-(phenyl)-4-methylsulfanyltriazole with an appropriate fluorinating agent. This method ensures high yields and excellent purity of the final product. The synthesis process has been optimized in recent studies to minimize reaction time and maximize efficiency.

The chemical properties of this compound are also worth noting. It exhibits good thermal stability and is relatively inert under normal conditions. However, it can undergo various transformations under specific reaction conditions, making it highly versatile in synthetic applications. Its solubility properties have been studied extensively, with results indicating that it dissolves well in polar solvents but poorly in non-polar solvents.

In conclusion, CAS No 2228311-90-6 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.